![molecular formula C11H8N2O3 B1595280 3-(4-Nitrophenoxy)pyridine CAS No. 28232-53-3](/img/structure/B1595280.png)
3-(4-Nitrophenoxy)pyridine
Overview
Description
“3-(4-Nitrophenoxy)pyridine” is a chemical compound . It has a molecular formula of C11H8N2O3 .
Molecular Structure Analysis
The molecular weight of “this compound” is 216.2 . Its InChI code is 1S/C11H8N2O3/c14-13(15)9-3-5-10(6-4-9)16-11-2-1-7-12-8-11/h1-8H .Chemical Reactions Analysis
Nitropyridines, such as “this compound”, have been involved in 1,3-dipolar cycloaddition reactions with N-methyl azomethine ylide .Physical And Chemical Properties Analysis
“this compound” is a yellow to brown solid .Scientific Research Applications
Synthesis and Characterization of Novel Polyimides
3-(4-Nitrophenoxy)pyridine has been utilized in the synthesis of novel polyimides. Researchers synthesized pyridine-containing aromatic diamine monomers using this compound, leading to the development of polyimides with good solubility in organic solvents, excellent thermal stability, and outstanding mechanical properties. These polyimides were employed in creating films demonstrating low water uptake and high glass transition temperatures, making them suitable for various industrial applications (Yan et al., 2011).
Research in Hydrogen Bonding and Complex Formation
Studies on hydrogen bonding and complex formation have also employed this compound. In one such study, the interaction between pyridines and nitrophenols was investigated, revealing insights into the N·H·O and O·H·O hydrogen bonds in complexes, which are critical for understanding molecular interactions in various chemical processes (Dega-Szafran et al., 1996).
Applications in Polymer Science
This compound plays a significant role in the development of polymers with enhanced properties. Studies have shown its use in synthesizing pyridine-containing polyimides, leading to polymers with high solubility, thermal stability, and mechanical strength. These materials have potential applications in industries requiring materials that withstand extreme conditions (Ma et al., 2010).
Development of Fluorescent Polyimides
Research has been conducted on the synthesis of novel fluorescent polyimides using this compound. These polyimides exhibit strong fluorescence intensity and are useful in applications requiring luminescent materials (Huang et al., 2012).
Optical Properties in Polyimides
The compound is also instrumental in the synthesis of polyimides with unique optical properties. Studies have demonstrated its use in creating polyimides with good optical transparency and light color, which are essential for applications in optoelectronics and related fields (Yan et al., 2011).
Mechanism of Action
Target of Action
This compound is part of a collection of rare and unique chemicals provided to early discovery researchers , and as such, its specific targets may still be under investigation.
Mode of Action
It is known that this compound can participate in various reactions in organic synthesis, such as coupling reactions, esterification reactions, and enolization reactions .
Properties
IUPAC Name |
3-(4-nitrophenoxy)pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8N2O3/c14-13(15)9-3-5-10(6-4-9)16-11-2-1-7-12-8-11/h1-8H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXRQEJKKEDDSBF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)OC2=CC=C(C=C2)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40182490 | |
Record name | 3-(4-Nitrophenoxy)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40182490 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
28232-53-3 | |
Record name | 3-(4-Nitrophenoxy)pyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=28232-53-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-(4-Nitrophenoxy)pyridine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0028232533 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-(4-Nitrophenoxy)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40182490 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-(4-nitrophenoxy)pyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.044.457 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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